N-[4-(4-pentylcyclohexyl)phenyl]-2-phenylacetamide

• IUPAC Name: N-[4-(4-pentylcyclohexyl)phenyl]-2-phenylacetamide
• InChI: InChI=1S/C25H33NO/c1-2-3-5-8-20-11-13-22(14-12-20)23-15-17-24(18-16-23)26-25(27)19-21-9-6-4-7-10-21/h4,6-7,9-10,15-18,20,22H,2-3,5,8,11-14,19H2,1H3,(H,26,27)
• InChI Key: NUNWZEVOCOKZCA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1CCC(CC1)C2=CC=C(C=C2)NC(=O)CC3=CC=CC=C3
• Molecular Formula: C25H33NO
• Molecular Weight: 363.5 g/mol
• CAS No.: 478041-25-7

Description

N-[4-(4-pentylcyclohexyl)phenyl]-2-phenylacetamide is a useful research compound. Its molecular formula is C25H33NO and its molecular weight is 363.545. The purity is usually 95%.
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Scientific Research Applications

Syntheses and Analytical Characterizations

• Analytical Characterizations of Arylcyclohexylamines : A study focused on synthesizing and characterizing a range of arylcyclohexylamines, a category to which N-[4-(4-pentylcyclohexyl)phenyl]-2-phenylacetamide belongs. These compounds are analyzed for their structural properties using techniques like gas chromatography, high-performance liquid chromatography, and mass spectrometry (Wallach et al., 2016).

Lipophilicity and Biological Activity Prediction

• Evaluation of Lipophilicity of N-Cyclohexyl-N-Substituted-2-Phenylacetamide Derivatives : This research investigates the chromatographic behavior and lipophilicity of N-cyclohexyl-N-substituted-2-phenylacetamides, closely related to the compound . The study also explores the correlation between chromatographic parameters and biological activity predictions, such as human intestinal absorption and blood-brain barrier permeability (Vaštag et al., 2011).

Chemical Synthesis and Modifications

• Nickel-Catalyzed Formal Aminocarbonylation : This paper describes a nickel-catalyzed process to synthesize α-substituted phenylacetamide derivatives, which are structurally similar to the compound of interest. The method discussed provides a way to produce compounds with significant steric hindrance, an important aspect in chemical synthesis (Wang et al., 2020).

Pharmacological Applications

• The Pharmacology of Ketamine : Although not directly related to this compound, this study explores the pharmacology of ketamine, a known arylcyclohexylamine. Insights from this research may provide indirect implications for the pharmacological applications of related compounds (Chen, 1969).